Cas no 91352-41-9 (2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester)

2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester structure
91352-41-9 structure
Product Name:2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester
CAS No:91352-41-9
MF:C11H16O3
MW:196.242943763733
CID:811997
PubChem ID:250091
Update Time:2025-04-19

2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-(1,1-dimethylpropyl)-, methyl ester
    • methyl 5-(2-methylbutan-2-yl)furan-2-carboxylate
    • DTXSID10290516
    • NSC-69091
    • NSC69091
    • 91352-41-9
    • Inchi: 1S/C11H16O3/c1-5-11(2,3)9-7-6-8(14-9)10(12)13-4/h6-7H,5H2,1-4H3
    • InChI Key: YTAQQZFNQJRVGW-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1C(C)(C)CC

Computed Properties

  • Exact Mass: 196.109944368g/mol
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.4Ų

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